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Compound of Interest

Compound Name: Sodium pyridine-2-sulfinate

Cat. No.: B152890 Get Quote

An In-depth Technical Guide to Sodium Pyridine-
2-sulfinate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium pyridine-2-sulfinate is a versatile and highly valuable reagent in modern organic

synthesis. Its stability and nucleophilic nature make it an excellent coupling partner in various

cross-coupling reactions, particularly in the synthesis of complex heterocyclic molecules

relevant to the pharmaceutical and materials science industries. This guide provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its use, and a summary of its key applications.

Core Physical and Chemical Properties
Sodium pyridine-2-sulfinate is an off-white to white powder that is stable under standard

laboratory conditions.[1] While it is known to be soluble in water, quantitative solubility data in

various solvents is not extensively documented in publicly available literature.
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Property Value Source(s)

Molecular Formula C₅H₄NNaO₂S [1]

Molecular Weight 165.14 g/mol [1]

Appearance Off-white to white powder [1]

Melting Point 284.0 - 285.5 °C [1]

Boiling Point Not available

Density Not available

pKa Not available

Solubility Soluble in water [1]

CAS Number 24367-66-6 [1]

Spectroscopic Data
While a complete set of spectral data is not readily available, ¹H NMR data has been reported

for the product of a cross-coupling reaction involving Sodium pyridine-2-sulfinate.

¹H NMR (of a derivative): A publication by TCI Chemicals provides ¹H NMR data for a product

formed from a reaction with Sodium pyridine-2-sulfinate, which can be useful for

characterizing related compounds.

Synthesis of Sodium Pyridine-2-sulfinate
A detailed, specific protocol for the synthesis of Sodium pyridine-2-sulfinate is not widely

published. However, a general and plausible method can be adapted from the synthesis of

other sodium arenesulfinates. This typically involves the reduction of the corresponding sulfonyl

chloride.

Plausible Synthetic Protocol
Starting Material: Pyridine-2-sulfonyl chloride.
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Reduction: The pyridine-2-sulfonyl chloride is dissolved in an appropriate solvent, such as

water or a mixture of water and a miscible organic solvent.

Reducing Agent: A reducing agent, such as sodium sulfite (Na₂SO₃) in the presence of a

base like sodium bicarbonate (NaHCO₃), is added to the solution.

Reaction Conditions: The reaction mixture is typically heated to facilitate the reduction.

Work-up and Isolation: After the reaction is complete, the mixture is cooled, and the Sodium
pyridine-2-sulfinate product can be isolated by filtration, followed by washing and drying.

Purification can be achieved by recrystallization.

Key Applications in Organic Synthesis
Sodium pyridine-2-sulfinate is a key reagent in the construction of carbon-carbon and

carbon-sulfur bonds, finding significant use in the synthesis of pharmaceuticals and other

functional organic molecules.

Logical Relationship of Applications
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Applications of Sodium Pyridine-2-Sulfinate

Sodium Pyridine-2-sulfinate

Palladium-Catalyzed Cross-Coupling Synthesis of Sulfonamides

Synthesis of Biaryl Compounds Synthesis of Heteroaryl Compounds

Pharmaceutical Drug DiscoveryMaterials Science
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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